Cas no 2034491-21-7 (N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide)

N-Thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide is a heterocyclic compound featuring an azetidine core functionalized with a triazole and thiophene moiety. Its unique structure confers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The azetidine ring offers conformational rigidity, while the triazole and thiophene groups provide sites for further derivatization, enhancing binding affinity and selectivity. This compound may serve as an intermediate in the synthesis of pharmaceuticals targeting enzymes or receptors, owing to its balanced lipophilicity and hydrogen-bonding capabilities. Its stability and synthetic versatility make it a valuable candidate for exploratory research in drug discovery and agrochemical applications.
N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide structure
2034491-21-7 structure
Product Name:N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide
CAS No:2034491-21-7
MF:C10H11N5OS
MW:249.292239427567
CID:5552837
Update Time:2025-10-29

N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide
    • Inchi: 1S/C10H11N5OS/c16-10(12-9-2-1-5-17-9)14-6-8(7-14)15-4-3-11-13-15/h1-5,8H,6-7H2,(H,12,16)
    • InChI Key: DFPNRVRPPPPBIP-UHFFFAOYSA-N
    • SMILES: N1(C(NC2SC=CC=2)=O)CC(N2C=CN=N2)C1

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Additional information on N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide

N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide (CAS No. 2034491-21-7): A Comprehensive Overview

N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide, with the CAS number 2034491-21-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide is characterized by the presence of a thiophene ring, a triazole ring, and an azetidine core. The thiophene ring, a five-membered heterocycle containing one sulfur atom, is known for its aromaticity and stability. The triazole ring, a five-membered heterocycle with two nitrogen atoms, is widely used in drug design due to its high reactivity and ability to form stable complexes with various biological targets. The azetidine core, a four-membered heterocycle with one nitrogen atom, adds conformational rigidity and enhances the compound's pharmacological properties.

Recent studies have highlighted the potential of N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide has shown promising results in antimicrobial studies. A 2023 study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

The anticancer potential of N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide has also been explored. A 2024 study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of key survival signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of N-thiophen-2-yl-3-(triazol-1-yl)azetidine-1-carboxamide have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability, good plasma stability, and low toxicity. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, N-thiophen-2-yl-3-(triazol-1-yl strong>)azetidine - 1 - carboxamide (CAS No. < strong > 2034491 - 21 - 7 strong >) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development in the fields of anti-inflammatory, antimicrobial, and anticancer therapies. p > article > response >

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